molecular formula C18H16N4O B5607141 4-(2,4-dimethylphenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline

4-(2,4-dimethylphenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline

Cat. No. B5607141
M. Wt: 304.3 g/mol
InChI Key: IGRAIQBEFRSWCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of 4-(2,4-dimethylphenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline derivatives involves multiple steps, often starting from quinoxaline or related heterocyclic compounds. These processes may involve nucleophilic substitution, cyclocondensation, and other reaction mechanisms to introduce the triazoloquinoxaline core and various substituents, including the dimethylphenoxy group (Sarges et al., 1990; Wagle et al., 2009).

Molecular Structure Analysis

The molecular structure of triazoloquinoxaline derivatives reveals interactions such as π-π stacking and hydrogen bonding, contributing to their stability and reactivity. Structural motifs, including cage-type dimers and π(quinoline)⋯π(quinoline) interactions, are significant for their crystalline arrangements (de Souza et al., 2015).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including nucleophilic substitutions and ring closures, to form more complex structures or derivatives with potential biological activity. The reactivity is influenced by the electronic nature of the substituents and the core triazoloquinoxaline structure (Sarges et al., 1990; Wagle et al., 2009).

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structure, are crucial for understanding the compound's behavior in different environments and applications. These characteristics are determined by the molecular structure and functional groups present (de Souza et al., 2015).

Chemical Properties Analysis

The chemical properties, such as acidity/basicity, reactivity towards other chemical entities, and stability under various conditions, are pivotal for the application of these compounds in synthesis and potential medicinal applications. Their interaction with biological targets can be influenced by modifications to the molecular structure, offering insights into the design of more effective compounds (Sarges et al., 1990; Wagle et al., 2009).

Mechanism of Action

While the exact mechanism of action can vary depending on the specific derivative and its biological target, some [1,2,4]triazolo[4,3-a]quinoxaline derivatives have been found to intercalate DNA, which can disrupt the function of cancer cells .

Safety and Hazards

The safety and hazards associated with [1,2,4]triazolo[4,3-a]quinoxaline derivatives would depend on the specific compound and its biological activity. Some derivatives have been found to exhibit cytotoxicity .

Future Directions

The [1,2,4]triazolo[4,3-a]quinoxaline class of compounds continues to be an area of interest for the development of new pharmaceuticals, particularly due to their diverse biological activities . Future research may focus on designing and synthesizing new derivatives with improved potency and selectivity for their biological targets.

properties

IUPAC Name

4-(2,4-dimethylphenoxy)-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N4O/c1-11-8-9-16(12(2)10-11)23-18-17-21-20-13(3)22(17)15-7-5-4-6-14(15)19-18/h4-10H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IGRAIQBEFRSWCK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)OC2=NC3=CC=CC=C3N4C2=NN=C4C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.